Cas no 93501-42-9 (5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-pyrrolidinylcarbonyl)-)

5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-pyrrolidinylcarbonyl)- structure
93501-42-9 structure
Product Name:5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-pyrrolidinylcarbonyl)-
CAS No:93501-42-9
MF:C11H13N3O2S
MW:251.304820775986
CID:818210
PubChem ID:13379279
Update Time:2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-pyrrolidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-Thiazolo[3,2-a]pyrimidin-5-one,2,3-dihydro-6-(1-pyrrolidinylcarbonyl)-
    • 6-(pyrrolidine-1-carbonyl)-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • 1-((2,3-Dihydro-5-oxo-5H-thiazolo(3,2-a)pyrimidin-6-yl)carbonyl)pyrrolidine
    • Pyrrolidine, 1-((2,3-dihydro-5-oxo-5H-thiazolo(3,2-a)pyrimidin-6-yl)carbonyl)-
    • Oprea1_489961
    • 93501-42-9
    • DTXSID30918381
    • AKOS008965753
    • 6-(Pyrrolidine-1-carbonyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • BRN 4501916
    • Inchi: 1S/C11H13N3O2S/c15-9(13-3-1-2-4-13)8-7-12-11-14(10(8)16)5-6-17-11/h7H,1-6H2
    • InChI Key: JNJAZWIWXCYXJD-UHFFFAOYSA-N
    • SMILES: S1C2=NC=C(C(N2CC1)=O)C(N1CCCC1)=O

Computed Properties

  • Exact Mass: 251.072847
  • Monoisotopic Mass: 251.072847
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.3
  • XLogP3: 0.3
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